3-butyryl-6-methyl-2H-pyran-2,4(3H)-dione

• IUPAC Name: 3-butanoyl-6-methylpyran-2,4-dione
• InChI: InChI=1S/C10H12O4/c1-3-4-7(11)9-8(12)5-6(2)14-10(9)13/h5,9H,3-4H2,1-2H3
• InChI Key: ZBZPXCSVZBFCKW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1C(=O)C=C(OC1=O)C
• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol

Description

3-butyryl-6-methyl-2H-pyran-2,4(3H)-dione is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as BM-dione and is often synthesized for research purposes.

Mechanism of Action

The mechanism of action of BM-dione is not fully understood, but it is believed to inhibit the growth of bacteria by disrupting their cell wall synthesis. It is also believed to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
BM-dione has been found to have various biochemical and physiological effects on the body. It has been shown to reduce oxidative stress and inflammation, which can lead to various health benefits. It has also been found to have a positive effect on lipid metabolism and insulin resistance.

Advantages and Limitations for Lab Experiments

The advantages of using BM-dione in lab experiments include its low cost and easy synthesis. It has also been found to have low toxicity levels, making it safe for use in research. However, the limitations include its limited solubility in water and its instability under certain conditions.

Future Directions

There are various future directions for research on BM-dione. One area of interest is its potential use as a natural preservative in the food industry. It has also been suggested as a potential candidate for the development of new antibiotics due to its antimicrobial properties. Further studies are needed to fully understand the mechanism of action and potential applications of BM-dione.

Synthesis Methods

BM-dione can be synthesized through multiple methods, including the reaction of butyric acid with malonic acid and acetic anhydride. This process involves the use of a catalyst such as sulfuric acid and heating the mixture to a specific temperature. Another method involves the reaction of 4-oxopentanoic acid with acetic anhydride in the presence of a catalyst such as p-toluenesulfonic acid.

Scientific Research Applications

BM-dione has been extensively studied for its potential applications in various fields of research. It has been found to have antimicrobial, antitumor, and antioxidant properties. The compound has been tested against various bacterial strains and has shown promising results in inhibiting their growth. It has also been found to have cytotoxic effects on cancer cells, making it a potential candidate for cancer treatment.